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Compound of Interest

Compound Name:
2-chloro-5-(2-

chloroethyl)thiophene

Cat. No.: B8744814

Get Quote

Executive Summary
2-Chloro-5-(2-chloroethyl)thiophene (CAS: 325706-32-9) is a bifunctional thiophene

derivative characterized by a halogenated heteroaromatic core and a reactive alkyl chloride

side chain. It serves as a critical electrophilic building block in medicinal chemistry, particularly

for introducing the chlorothiophene moiety into pharmacophores requiring metabolic stability or

specific steric profiles.

Due to its status as a specialized industrial intermediate rather than a commodity chemical,

experimental property data is often proprietary. This guide synthesizes available predicted data

with structural analogs to provide a robust baseline for handling, characterization, and

experimental validation.

Chemical Identity & Structural Analysis[1]
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Property Detail

IUPAC Name 2-Chloro-5-(2-chloroethyl)thiophene

CAS Number 325706-32-9

Molecular Formula C₆H₆Cl₂S

Molecular Weight 181.08 g/mol

SMILES ClCCc1sc(Cl)cc1

Structural Class 2,5-Disubstituted Thiophene / Alkyl-Aryl Dihalide

Structural Insights
The molecule features two distinct chlorine environments:

Aryl Chlorine (C2-Cl): Stable to nucleophilic substitution under standard conditions; requires

transition metal catalysis (e.g., Suzuki-Miyaura coupling) for displacement.

Alkyl Chlorine (Ethyl-Cl): Highly reactive electrophile susceptible to SN2 reactions with

amines, thiols, or alkoxides. This is the primary handle for derivatization.

Physicochemical Properties (Melting & Boiling
Points)[2][3][4]
Boiling Point Analysis
The boiling point is the critical parameter for purification via vacuum distillation.

Data Type Value Conditions Confidence

Predicted

(Atmospheric)
228.3 ± 25.0 °C 760 mmHg

High (based on group

contribution)

Estimated (Vacuum) ~105 – 115 °C 1–2 mmHg Operational Estimate

Analog Reference 85 °C
8 mmHg (for 2-(2-

chloroethyl)thiophene)
Experimental Baseline
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Technical Insight: The addition of a chlorine atom to the thiophene ring typically elevates the

boiling point by 30–40 °C compared to the non-chlorinated analog (2-(2-chloroethyl)thiophene,

CAS 19995-38-1).

Operational Risk: Distillation at atmospheric pressure (~228 °C) poses a high risk of thermal

decomposition (dehydrohalogenation of the ethyl chloride side chain).

Recommendation: Perform purification under high vacuum (< 5 mmHg) to keep the pot

temperature below 120 °C.

Melting Point & Physical State
Data Type Value State at 25°C

Predicted < 25 °C (Likely Liquid) Liquid (Oil)

Solidification Risk May crystallize at < 0 °C Low-Melting Solid

Technical Insight: While 2,5-disubstitution introduces symmetry that can raise melting points,

the flexibility of the ethyl chain and the liquid nature of the non-chlorinated analog (MP < -20

°C) suggest this compound is a viscous liquid at room temperature. It may form a waxy solid

upon prolonged storage in a freezer (-20 °C).

Density & Refractive Index[2][5]
Density:1.340 ± 0.06 g/cm³ (Predicted).[1] The high density relative to water (1.0 g/cm³)

facilitates separation during aqueous workups (organic layer will be on the bottom).

Refractive Index: Estimated 1.56 – 1.58.

Experimental Determination Protocols
To validate these properties in-house, the following protocols are recommended. These are

designed to minimize sample degradation.

Protocol A: Boiling Point Determination (Micro-
Siwoloboff Method)
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Use for rapid assessment of small volumes (< 0.5 mL).

Setup: Place a capillary tube (sealed at one end) open-side down into a melting point tube

containing the liquid sample.

Heating: Attach to a thermometer in a Thiele tube or oil bath. Heat slowly (2 °C/min).

Observation: The BP is the temperature at which a continuous stream of bubbles emerges

from the capillary and liquid begins to rise into the capillary upon cooling.

Correction: Apply the Sidney-Young equation for pressure corrections if not at exactly 760

mmHg.

Protocol B: Differential Scanning Calorimetry (DSC) for
Melting Point
Use for precise solid-liquid transition analysis.

Sample: Encapsulate 2–5 mg of sample in a hermetically sealed aluminum pan (critical to

prevent evaporation/sublimation).

Cycle: Cool to -60 °C, equilibrate, then ramp to 50 °C at 5 °C/min.

Analysis: Look for an endothermic peak. An onset temperature < 25 °C confirms liquid state

at room temperature.

Synthesis & Impurity Profiling
Understanding the synthesis route highlights potential impurities that affect MP/BP

measurements.

Synthesis Pathway Visualization
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Caption: Synthesis logic flow. Note that regioisomers (3-chloro derivatives) may exist as

impurities, slightly altering the refractive index and boiling range.

Common Impurities
Regioisomers: 2-chloro-3-(2-chloroethyl)thiophene (close boiling point, difficult to separate by

distillation).

Hydrolysis Products: 2-chloro-5-(2-hydroxyethyl)thiophene (increases polarity and BP).

Dehydrohalogenation Products: Vinyl thiophene derivatives (polymerization risk).

Handling & Safety (E-E-A-T)
Hazard Classification

Skin/Eye Irritant: Alkyl chlorides are potent alkylating agents. Treat as a potential sensitizer.

Lachrymator: Thiophene-based alkyl halides often possess lachrymatory properties.

Storage: Store under inert gas (Argon/Nitrogen) at 2–8 °C. Moisture sensitivity requires

anhydrous storage to prevent hydrolysis of the alkyl chloride.

Purification Strategy
If the commercial sample is dark (oxidation/polymerization):

Dissolve in Hexane/EtOAc (9:1).

Filter through a short pad of silica gel to remove polar tars.

Concentrate and distill under high vacuum (0.5 mmHg).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8744814?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

